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Compound of Interest

Compound Name: Metoxadiazone

Cat. No.: B1210434 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction: Metoxadiazone is an oxadiazolone insecticide with the chemical formula

C10H10N2O4 and a molecular weight of approximately 222.20 g/mol .[1][2][3] Its primary

documented use is as a pesticide with stomach-toxic and contact effects on insects.[4] While

not currently employed as a therapeutic agent, its physicochemical properties make it a

suitable model compound for developing and evaluating controlled release (CR) drug delivery

systems. This document provides detailed protocols for formulating Metoxadiazone into a

hydrophilic matrix system, a common and effective method for achieving controlled drug

release.

Controlled release formulations are designed to release an active pharmaceutical ingredient

(API) at a predetermined rate over an extended period.[5][6] The primary benefits of such

systems include maintaining consistent therapeutic drug levels, reducing dosing frequency,

minimizing side effects associated with peak plasma concentrations, and improving patient

compliance.[6][7] This application note will cover the formulation development workflow,

preparation of matrix tablets, and standard characterization protocols, including in vitro release

testing.
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A thorough understanding of the API's properties is the first step in formulation design.[7]

Metoxadiazone is reported to be soluble in organic solvents like xylene and ethanol,

suggesting it may have poor aqueous solubility, a common challenge in formulation

development.[4][8]

Property Value Reference

IUPAC Name

5-methoxy-3-(2-

methoxyphenyl)-1,3,4-

oxadiazol-2(3H)-one

[1][9]

Molecular Formula C10H10N2O4 [1][2]

Molecular Weight 222.20 g/mol [1][2][3]

CAS Number 60589-06-2 [1][9]

Appearance Solid (determination required) [4]

LogP (Predicted) 0.84 - 1.9 [3][4]

Formulation Strategy: Hydrophilic Matrix Tablets
Hydrophilic matrix tablets are a widely used approach for oral controlled release.[10] The

system operates by embedding the API within a matrix of a swellable, hydrophilic polymer.

Upon contact with gastrointestinal fluids, the polymer hydrates and swells, forming a viscous

gel layer that controls the release of the drug primarily through diffusion and/or matrix erosion.

[11]

The development process follows a systematic approach from pre-formulation to final

characterization to ensure the desired release profile is achieved.[7]
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Formulation Development

Characterization & Analysis

1. API Characterization
(Solubility, Stability)

2. Excipient Selection
(Polymer, Filler, Lubricant)

Compatibility

3. Formulation Design
(API:Polymer Ratio)

4. Powder Blending

5. Direct Compression

6. Pharmaco-technical Tests
(Hardness, Friability, Weight)

7. In Vitro Dissolution
(Release Profile)

8. Release Kinetics Modeling

Click to download full resolution via product page

Caption: Workflow for hydrophilic matrix tablet development.
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Experimental Protocols
This protocol details the preparation of matrix tablets using the direct compression method,

which is efficient and avoids the use of heat and solvents.

Materials:

Metoxadiazone (API)

Hydroxypropyl Methylcellulose (HPMC K100M) (Matrix-forming polymer)

Microcrystalline Cellulose (Avicel® PH-102) (Filler/Binder)

Magnesium Stearate (Lubricant)

Procedure:

Weighing: Accurately weigh all components as per the formulation compositions listed in

Table 2.

Sieving: Pass Metoxadiazone and all excipients through a #60 mesh sieve to ensure

particle size uniformity and break any agglomerates.

Blending:

Combine Metoxadiazone, HPMC, and Microcrystalline Cellulose in a V-blender or

suitable laboratory blender.

Mix for 15 minutes to achieve a homogenous blend.

Add the sieved Magnesium Stearate to the blender and mix for an additional 3-5 minutes.

Avoid over-mixing, which can negatively impact tablet hardness.

Compression:

Set up a single-punch tablet press with 10 mm round, flat-faced punches.
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Compress the powder blend into tablets with a target weight of 300 mg and a target

hardness of 6-8 kp.

Table 2: Example Formulations for Metoxadiazone Matrix Tablets

Ingredient
Formulation
F1 (mg/tablet)

Formulation
F2 (mg/tablet)

Formulation
F3 (mg/tablet)

Function

Metoxadiazone 50 50 50 API

HPMC K100M 75 (25%) 105 (35%) 135 (45%) Matrix Former

Avicel® PH-102 172 142 112 Filler

Magnesium

Stearate
3 3 3 Lubricant

Total Weight 300 300 300

These tests are essential for ensuring the quality and consistency of the compressed tablets.

[12]

Weight Variation: Weigh 20 tablets individually. Calculate the average weight and determine

the percentage deviation of each tablet from the average.

Hardness: Measure the crushing strength of 10 tablets using a tablet hardness tester.

Friability: Weigh 10 tablets (W_initial), place them in a friabilator, and rotate at 25 rpm for 4

minutes. Remove dust and re-weigh the tablets (W_final). Calculate the percentage loss

using the formula: [(W_initial - W_final) / W_initial] * 100. A value less than 1% is generally

acceptable.

Thickness: Measure the thickness of 10 tablets using a digital caliper.

This protocol determines the rate and extent of drug release from the formulation, which is

critical for predicting in vivo performance.[6][13]
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Apparatus: USP Dissolution Apparatus II (Paddle Method).[13]

Dissolution Medium: 900 mL of pH 6.8 phosphate buffer (simulated intestinal fluid).[13]

Temperature: 37 ± 0.5 °C.[13]

Paddle Speed: 50 rpm.[13]

Sampling Times: 0.5, 1, 2, 4, 6, 8, 12, and 24 hours.

Analysis: High-Performance Liquid Chromatography (HPLC) with UV detection (requires

prior method development for Metoxadiazone).

Procedure:

Place one tablet in each dissolution vessel containing 900 mL of pre-warmed medium.

Start the apparatus and begin sample collection at the specified time points.

At each interval, withdraw 5 mL of the sample and immediately replace it with 5 mL of fresh,

pre-warmed medium to maintain a constant volume.[13]

Filter the samples through a 0.45 µm syringe filter.

Analyze the filtered samples by HPLC to determine the concentration of Metoxadiazone
released.

Calculate the cumulative percentage of drug released at each time point.
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Setup

Execution & Sampling

Analysis

1. Fill Vessels with 900 mL
pH 6.8 Buffer

2. Equilibrate to 37°C

3. Place Tablet in Vessel

4. Start Paddle at 50 rpm

Time Point
Reached?

No

5. Withdraw 5 mL Sample

Yes

6. Replace with 5 mL
Fresh Medium

7. Filter Sample (0.45 µm)

8. Analyze by HPLC-UV

9. Calculate Cumulative
% Release

Click to download full resolution via product page

Caption: Protocol for in vitro dissolution testing.
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Data Analysis and Interpretation
Plot the cumulative percentage of Metoxadiazone released versus time for each formulation. A

slower and more extended release profile is expected with a higher polymer (HPMC)

concentration, as this increases the tortuosity and thickness of the gel layer.

To understand the mechanism of drug release, the dissolution data can be fitted to various

mathematical models.[12][13]

Release Mechanisms

Swellable
Hydrophilic Matrix

Diffusion
Drug moves through the

static gel layer

Dominant in early phase
(Fickian Diffusion)

Erosion
Polymer matrix dissolves,

releasing the drug

Dominant in later phase
or with soluble polymers

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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